Cas no 495-45-4 (1,3-Diphenyl-2-buten-1-one)

• Product Name: 1,3-Diphenyl-2-buten-1-one
• CAS No: 495-45-4
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• MDL: MFCD00043705
• CID: 329908
• PubChem ID: 5376310
• Update Time: 2025-04-19

1,3-Diphenyl-2-buten-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one,1,3-diphenyl-
• 1 3-DIPHENYL-2-BUTEN-1-ONE
• DYPNONE
• 1,3-diphenyl-2-butenone
• 1,3-diphenylbut-2-en-1-one
• 1-oxo-1,3-diphenyl-2-butene
• ar-Styrylacetophenone
• Dypenone (6ci)
• Einecs 207-801-6
• (E)-1,3-diphenyl-but-2-en-1-one
• 495-45-4
• 2-Buten-1-one,3-diphenyl-
• (E)-1,3-DIPHENYL-2-BUTEN-1-ONE
• ACETOPHENONE,AR-STYRYL-
• MLS002637611
• 8L47F7V9D7
• AKOS015841739
• Chalcone, .beta.-methyl-
• MFCD00043705
• 1,3-Diphenyl-2-buten-1-one
• (E)-1,3-diphenylbut-2-en-1-one
• 2-BUTEN-1-ONE, 1,3-DIPHENYL-, (2E)-
• (2E)-1,3-Diphenyl-2-buten-1-one
• (E)-dypnone
• NSC-2063
• NSC-208858
• PLELHVCQAULGBH-OUKQBFOZSA-N
• NS00043489
• Dypnone, E-
• (2E)-1,3-Diphenyl-2-buten-1-one #
• (2E)-1,3-diphenylbut-2-en-1-one
• 2-Buten-1-one, 1,3-diphenyl-
• Q27270695
• NSC2063
• 1,3-Diphenyl-2-buten-1-one, mostly trans isomer
• .beta.-Methylchalcone
• DTXSID301020715
• DYPNONE, (E)-
• UNII-8L47F7V9D7
• 22573-24-6
• TRANS-DYPNONE
• NSC 208858

• MDL： MFCD00043705
• Inchi： 1S/C16H14O/c1-13(14-8-4-2-5-9-14)12-16(17)15-10-6-3-7-11-15/h2-12H,1H3/b13-12+
• InChI Key： PLELHVCQAULGBH-OUKQBFOZSA-N
• SMILES： O=C(C1C=CC=CC=1)/C=C(\C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.10400
• Monoisotopic Mass: 222.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.3

Experimental Properties

• Density: d415 1.1080
• Boiling Point: bp760 340-345° (partial decompn); bp22 225°; bp1.0 150-155°
• Flash Point: 150.1 ºC
• Refractive Index: nD20 1.6343
• PSA: 17.07000
• LogP: 3.97280

1,3-Diphenyl-2-buten-1-one Security Information

• Toxicity：LD50 orally in rats: 3.6 g/kg (Smyth)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes